Cas no 50319-14-7 (Phenol, 2-methyldinitro-, lead salt)

Phenol, 2-methyldinitro-, lead salt structure
50319-14-7 structure
Product Name:Phenol, 2-methyldinitro-, lead salt
CAS No:50319-14-7
MF:C14H10N4O10Pb
MW:601.450000286102
CID:933549
PubChem ID:6452191
Update Time:2025-04-19

Phenol, 2-methyldinitro-, lead salt Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-methyldinitro-, lead salt
    • lead(2+),2-methyl-3,4-dinitrophenolate
    • DTXSID20198337
    • YDMVXIXGWQILMV-UHFFFAOYSA-L
    • 50319-14-7
    • Inchi: 1S/2C7H6N2O5.Pb/c2*1-4-6(10)3-2-5(8(11)12)7(4)9(13)14;/h2*2-3,10H,1H3;/q;;+2/p-2
    • InChI Key: YDMVXIXGWQILMV-UHFFFAOYSA-L
    • SMILES: [Pb+2].[O-]C1=CC=C(C(=C1C)[N+](=O)[O-])[N+](=O)[O-].[O-]C1=CC=C(C(=C1C)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 598.0127
  • Monoisotopic Mass: 602.01634g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 0
  • Complexity: 245
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 229Ų

Experimental Properties

  • PSA: 218.68
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